Cas no 2138288-28-3 (2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid)

2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid is a fluorinated amino acid derivative characterized by its unique structural features, including a difluoromethyl group and a substituted cyclopropylamine moiety. The presence of fluorine atoms enhances its metabolic stability and potential bioactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The cyclopropyl ring contributes to conformational rigidity, which may improve target binding selectivity. This compound is particularly useful in the synthesis of novel bioactive molecules, where its fluorinated backbone can influence pharmacokinetic properties such as lipophilicity and membrane permeability. Its precise stereochemistry and functional group arrangement offer versatility in drug design and medicinal chemistry applications.
2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid structure
2138288-28-3 structure
Product Name:2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
CAS No:2138288-28-3
MF:C9H15F2NO2
MW:207.217709779739
CID:5859046
PubChem ID:165462666
Update Time:2025-06-08

2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-788690
    • 2138288-28-3
    • 2,2-difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
    • 2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
    • Inchi: 1S/C9H15F2NO2/c1-6-3-7(6)4-12(2)5-9(10,11)8(13)14/h6-7H,3-5H2,1-2H3,(H,13,14)
    • InChI Key: HZTZOIJYNXEDNC-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CN(C)CC1CC1C)F

Computed Properties

  • Exact Mass: 207.10708505g/mol
  • Monoisotopic Mass: 207.10708505g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 40.5Ų

2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-788690-1.0g
2,2-difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
2138288-28-3 95%
1.0g
$1200.0 2024-05-22
Enamine
EN300-788690-0.05g
2,2-difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
2138288-28-3 95%
0.05g
$1008.0 2024-05-22
Enamine
EN300-788690-0.1g
2,2-difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
2138288-28-3 95%
0.1g
$1056.0 2024-05-22
Enamine
EN300-788690-0.25g
2,2-difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
2138288-28-3 95%
0.25g
$1104.0 2024-05-22
Enamine
EN300-788690-0.5g
2,2-difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
2138288-28-3 95%
0.5g
$1152.0 2024-05-22
Enamine
EN300-788690-2.5g
2,2-difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
2138288-28-3 95%
2.5g
$2351.0 2024-05-22
Enamine
EN300-788690-5.0g
2,2-difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
2138288-28-3 95%
5.0g
$3479.0 2024-05-22
Enamine
EN300-788690-10.0g
2,2-difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid
2138288-28-3 95%
10.0g
$5159.0 2024-05-22

Additional information on 2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid

2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid (CAS No. 2138288-28-3): An Emerging Compound in Medicinal Chemistry

2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid (CAS No. 2138288-28-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amino acids, which have shown promise in various biological and pharmaceutical contexts. The presence of the difluoro group and the substituted cyclopropyl moiety imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The chemical structure of 2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid is characterized by a propanoic acid backbone with two fluorine atoms at the 2-position and a substituted amino group at the 3-position. The amino group is further modified by a methyl and a (2-methylcyclopropyl)methyl substituent, which adds complexity and functionality to the molecule. This intricate structure not only enhances the compound's stability but also influences its interactions with biological targets.

Recent studies have highlighted the potential of 2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Fluorinated amino acids have been shown to modulate neurotransmitter systems, particularly those involving glutamate and GABA. The unique structural features of this compound may enable it to selectively interact with specific receptors or transporters, potentially leading to improved efficacy and reduced side effects compared to existing treatments.

In addition to its neurological applications, 2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as a novel anti-inflammatory agent.

The pharmacokinetic profile of 2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid has been another area of focus in recent research. Fluorinated compounds often exhibit enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. This property is particularly advantageous for developing drugs that require prolonged action or reduced dosing frequency. Studies have shown that this compound has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are crucial for its therapeutic success.

The safety profile of 2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid has also been evaluated in preclinical models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 2,2-Difluoro-3-{methyl[(2-methylcyclopropyl)methyl]amino}propanoic acid (CAS No. 2138288-28-3) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in various therapeutic areas. Ongoing research aims to elucidate its mechanisms of action and optimize its properties for clinical applications. As the field continues to evolve, this compound holds significant potential to contribute to the development of new and effective treatments for a range of diseases.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.